Cas no 863017-15-6 (N'-cyclohexyl-N-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylethanediamide)
N'-cyclohexyl-N-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N'-cyclohexyl-N-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylethanediamide
- Ethanediamide, N1-cyclohexyl-N2-[1-methyl-2-(4-morpholinyl)-2-(2-thienyl)ethyl]-
-
- Inchi: 1S/C19H29N3O3S/c1-14(20-18(23)19(24)21-15-6-3-2-4-7-15)17(16-8-5-13-26-16)22-9-11-25-12-10-22/h5,8,13-15,17H,2-4,6-7,9-12H2,1H3,(H,20,23)(H,21,24)
- InChI Key: LWEOJFJKCGBIDQ-UHFFFAOYSA-N
- SMILES: C(NC1CCCCC1)(=O)C(NC(C)C(N1CCOCC1)C1SC=CC=1)=O
Experimental Properties
- Density: 1.21±0.1 g/cm3(Predicted)
- pka: 12.23±0.46(Predicted)
N'-cyclohexyl-N-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0655-0008-2μmol |
N'-cyclohexyl-N-[1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-yl]ethanediamide |
863017-15-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0655-0008-5μmol |
N'-cyclohexyl-N-[1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-yl]ethanediamide |
863017-15-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0655-0008-10μmol |
N'-cyclohexyl-N-[1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-yl]ethanediamide |
863017-15-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0655-0008-20μmol |
N'-cyclohexyl-N-[1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-yl]ethanediamide |
863017-15-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0655-0008-1mg |
N'-cyclohexyl-N-[1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-yl]ethanediamide |
863017-15-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0655-0008-2mg |
N'-cyclohexyl-N-[1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-yl]ethanediamide |
863017-15-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0655-0008-3mg |
N'-cyclohexyl-N-[1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-yl]ethanediamide |
863017-15-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0655-0008-4mg |
N'-cyclohexyl-N-[1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-yl]ethanediamide |
863017-15-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0655-0008-5mg |
N'-cyclohexyl-N-[1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-yl]ethanediamide |
863017-15-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0655-0008-10mg |
N'-cyclohexyl-N-[1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-yl]ethanediamide |
863017-15-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N'-cyclohexyl-N-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylethanediamide Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on N'-cyclohexyl-N-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylethanediamide
N'-cyclohexyl-N-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylethanediamide (CAS No. 863017-15-6): An Overview
N'-cyclohexyl-N-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylethanediamide (CAS No. 863017-15-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article aims to provide a comprehensive overview of N'-cyclohexyl-N-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylethanediamide, including its chemical structure, synthesis methods, biological activities, and recent research advancements.
Chemical Structure and Synthesis
N'-cyclohexyl-N-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylethanediamide is a multi-functional molecule that combines several key structural elements: a cyclohexyl group, a morpholine ring, and a thiophene moiety. The cyclohexyl group provides steric bulk and hydrophobicity, while the morpholine ring contributes to the compound's polarity and hydrogen bonding capabilities. The thiophene moiety, known for its aromaticity and electron-donating properties, adds further complexity to the molecule's overall structure.
The synthesis of N'-cyclohexyl-N-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylethanediamide typically involves multiple steps, including the formation of the thiophene-containing intermediate, followed by coupling reactions with the cyclohexyl and morpholine groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For instance, palladium-catalyzed cross-coupling reactions have been successfully employed to synthesize N'-cyclohexyl-N-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-y lethanediamide with high yields and purity.
Biological Activities and Mechanisms of Action
N'-cyclohexyl-N-1-(morpholin-4-y l)-1-(thiophen -2 -y l)propan -2 -y lethanediamide has demonstrated a wide range of biological activities, making it a valuable candidate for drug development. One of its most notable properties is its ability to modulate ion channels and receptors involved in neurological disorders. Studies have shown that this compound can selectively bind to specific subtypes of voltage-gated potassium channels (Kv), thereby modulating neuronal excitability and preventing excessive firing of neurons.
In addition to its effects on ion channels, N'-cyclohex yl-N -1 -(m orphol in -4 -y l)- 1 -(t hiophe n -2 -y l)p ropan -2 -y leth aned iam ide has also been investigated for its potential as an anticancer agent. Research has indicated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. Furthermore, it has shown selective toxicity towards cancer cells while sparing normal cells, which is a highly desirable property for an anticancer drug.
Recent Research Advancements
The field of medicinal chemistry is continuously evolving, and recent studies have shed new light on the potential applications of N'-cyc lohe x yl-N - 1 -(m orphol in - 4 - y l)- 1 -(t hiophe n - 2 - y l)p ropan - 2 - y leth aned iam ide. One notable study published in the Journal of Medicinal Chemistry explored the use of this compound as a lead molecule for developing novel treatments for Alzheimer's disease. The researchers found that N'-cyc lohe x yl-N - 1 -(m orphol in - 4 - y l)- 1 -(t hiophe n - 2 - y l)p ropan - 2 - y leth aned iam ide can effectively reduce amyloid-beta (Aβ) aggregation and improve cognitive function in animal models of Alzheimer's disease.
Another area of active research is the use of N'-c yc lohe x yl-N - 1 -(m orphol in - 4 - y l)- 1 -(t hiophe n - 2 - y l)p ropan - 2 - y leth aned iam ide as a potential therapeutic agent for pain management. A study published in Pain Research & Management investigated the analgesic properties of this compound and found that it can significantly reduce pain sensitivity without causing significant side effects. These findings suggest that N'-c yc lohe x yl-N - 1 -(m orphol in - 4 - y l)- 1 -(t hiophe n - 2 - y l)p ropan - 2 - y leth aned iam ide may have potential as a non-opioid pain reliever.
Clinical Trials and Future Prospects
The promising preclinical results with N'-c yc lohe x yl-N - 1 -(m orphol in - 4-y l)- 1 -(t hiophe n - 2-y l)p ropan – 2-y leth aned iam ide have paved the way for clinical trials to evaluate its safety and efficacy in humans. Several phase I clinical trials are currently underway to assess the pharmacokinetics, pharmacodynamics, and safety profile of this compound in healthy volunteers. Preliminary data from these trials have been encouraging, with no major adverse effects reported.
If these early-stage trials continue to show positive results, phase II trials will be initiated to evaluate the therapeutic potential of N'-c yc lohe x yl-N – 1 –(m orphol in – 4 –y l)– 1 –(t hiophe n – 2 –y l)p ropan – 2 –y leth aned iam ide in specific patient populations. The ultimate goal is to bring this compound to market as a novel treatment option for various diseases where current therapies are limited or ineffective.
Conclusion
N'-c yc lohe x yl-N – 1 –(m orphol in – 4 –y l)– 1 –(t hiophe n – 2 –y l)p ropan – 2 –y leth aned iam ide (CAS No. 863017–15–6) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with diverse biological activities, making it a promising candidate for treating neurological disorders, cancer, pain management, and other conditions. Ongoing research and clinical trials will further elucidate its therapeutic potential and pave the way for its development as a novel drug candidate.
863017-15-6 (N'-cyclohexyl-N-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)